1-(thiophene-3-carbonyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

• IUPAC Name: thiophen-3-yl-[4-(1,3,5-trimethylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C16H22N4O3S2/c1-12-15(13(2)18(3)17-12)25(22,23)20-7-4-6-19(8-9-20)16(21)14-5-10-24-11-14/h5,10-11H,4,6-9H2,1-3H3
• InChI Key: KNJDNCUSDOTSML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CSC=C3
• Molecular Formula: C16H22N4O3S2
• Molecular Weight: 382.5 g/mol
• CAS No.: 1904280-13-2

Description

1-(Thiophene-3-carbonyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane is a heterocyclic compound featuring a seven-membered 1,4-diazepane ring core. The diazepane ring is substituted at the 1-position with a thiophene-3-carbonyl group and at the 4-position with a sulfonated 1,3,5-trimethylpyrazole moiety.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be contextualized by comparing it to three closely related derivatives.

Table 1: Key Comparisons of Structural Analogs

Compound Name	Structural Features	Molecular Weight (g/mol)	Biological Activity	Source
1-(Thiophene-3-carbonyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane (Target)	Diazepane core, thiophene-3-carbonyl, trimethylpyrazole sulfonyl	N/A	Not reported in evidence	N/A
1-(Oxolan-3-yl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane	Oxolane (tetrahydrofuran) replaces thiophene-3-carbonyl	N/A	No activity data reported
1-(3-(3-Chlorophenyl)-1H-pyrazol-4-yl)-1,4-diazepane	Chlorophenylpyrazole replaces sulfonyl and thiophene groups	N/A	Serotonin receptor antagonist; reduces self-grooming in Shank3 mice
1-[(1,2-Dimethyl-1H-imidazol-4-yl)sulfonyl]-4-(thiophene-3-carbonyl)-1,4-diazepane	Imidazole sulfonyl replaces trimethylpyrazole sulfonyl	368.47	Commercially available; research use only

Key Observations:

Structural Variations Influence Functionality: The target compound and the imidazole derivative () share a thiophene-carbonyl group but differ in sulfonyl substituents. The oxolane analog () replaces the thiophene with a tetrahydrofuran ring, reducing aromaticity and possibly altering electronic properties. The chlorophenyl derivative () lacks sulfonyl and thiophene groups but demonstrates in vivo efficacy as a biased serotonin receptor antagonist, highlighting the diazepane core’s versatility in neuropharmacology.

Commercial Accessibility: The imidazole sulfonyl analog () is commercially available (CAS: 1904152-97-1), suggesting synthetic feasibility for related diazepane derivatives.

Pharmacological Potential: While the target compound’s activity remains uncharacterized, the chlorophenyl analog’s success in autism-related models () implies that sulfonyl-diazepane derivatives warrant further investigation for central nervous system applications.

Synthetic Considerations :

• The prevalence of sulfonyl groups in patented compounds (e.g., piperidine derivatives in ) underscores their importance in medicinal chemistry. However, the diazepane core’s conformational flexibility may offer distinct advantages over rigid scaffolds like piperidine.